![molecular formula C19H22ClNO6 B5088014 [2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate](/img/structure/B5088014.png)
[2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate, also known as 25C-NBOMe, is a synthetic psychedelic drug that belongs to the NBOMe family. It is a potent agonist of the 5-HT2A receptor, which is responsible for the hallucinogenic effects of the drug. 25C-NBOMe has gained popularity as a recreational drug due to its psychedelic effects, but it also has potential applications in scientific research.
Mechanism of Action
[2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate is a potent agonist of the 5-HT2A receptor, which is a subtype of the serotonin receptor. The drug binds to the receptor and activates it, leading to a cascade of cellular events that ultimately result in the psychedelic effects of the drug.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well understood. However, it is known to produce intense psychedelic effects, including visual and auditory hallucinations, altered perception of time and space, and changes in mood and thought.
Advantages and Limitations for Lab Experiments
[2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate has several advantages and limitations for lab experiments. One advantage is its potency and selectivity for the 5-HT2A receptor, which makes it a useful tool for studying this receptor. However, the drug's psychoactive effects may also limit its use in certain experiments, as it may be difficult to separate the effects of the drug from the effects being studied.
Future Directions
There are several potential future directions for research on [2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate. One direction is to study the neural mechanisms underlying the drug's psychedelic effects. Another direction is to investigate the potential therapeutic applications of the drug, particularly in the treatment of psychiatric disorders such as depression and anxiety. Finally, further research is needed to fully understand the biochemical and physiological effects of the drug.
Synthesis Methods
The synthesis of [2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate involves the condensation of 2,3-dimethoxybenzaldehyde and 4-chlorophenylacetonitrile to form the corresponding imine. The imine is then reduced to the amine using sodium borohydride, followed by N-alkylation with 2-(2-chloroethyl)dimethylamine. The resulting compound is then treated with oxalic acid to form the oxalate salt of this compound.
Scientific Research Applications
[2-(4-chlorophenyl)ethyl](2,3-dimethoxybenzyl)amine oxalate has potential applications in scientific research, particularly in the field of neuroscience. It can be used to study the 5-HT2A receptor and its role in the brain. The drug can also be used to study the neural mechanisms underlying hallucinations and altered states of consciousness.
Properties
IUPAC Name |
2-(4-chlorophenyl)-N-[(2,3-dimethoxyphenyl)methyl]ethanamine;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClNO2.C2H2O4/c1-20-16-5-3-4-14(17(16)21-2)12-19-11-10-13-6-8-15(18)9-7-13;3-1(4)2(5)6/h3-9,19H,10-12H2,1-2H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBHWXSFXYFTBQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1OC)CNCCC2=CC=C(C=C2)Cl.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.